Cas no 2034575-83-0 (N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide)

• Product Name: N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide
• CAS No: 2034575-83-0
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 5337477
• Update Time: 2025-05-20

N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)-3-((2-methylpyrimidin-4-yl)oxy)piperidine-1-carboxamide
• N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide

• Inchi： 1S/C17H19ClN4O2/c1-12-19-8-7-16(20-12)24-15-6-3-9-22(11-15)17(23)21-14-5-2-4-13(18)10-14/h2,4-5,7-8,10,15H,3,6,9,11H2,1H3,(H,21,23)
• InChI Key： HEXHZKDFIVYPSX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)NC(N1CCCC(C1)OC1C=CN=C(C)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 425
• XLogP3: 3
• Topological Polar Surface Area: 67.4

Additional information on N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide

Introduction to N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide (CAS No. 2034575-83-0)

N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide, identified by its CAS number 2034575-83-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in medicinal chemistry.

The molecular structure of N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide is characterized by its unique combination of functional groups, which contribute to its diverse pharmacological properties. The presence of a 3-chlorophenyl moiety and a 2-methylpyrimidin-4-yl substituent on an oxypiperidine core creates a framework that is conducive to interactions with biological targets. This structural design has been strategically employed to enhance binding affinity and selectivity, which are crucial factors in the development of novel therapeutic agents.

In recent years, there has been a surge in the exploration of piperidine derivatives due to their inherent potential as pharmacophores. Piperidine scaffolds are known for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The oxypiperidine moiety, in particular, has been identified as a key structural feature that can improve solubility and metabolic stability, thereby enhancing the overall pharmacokinetic profile of the compound.

The 3-chlorophenyl group in N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide plays a critical role in determining its interaction with biological targets. Chlorophenyl derivatives are well-documented for their role in various pharmacological applications, including antiviral and anticancer therapies. The electron-withdrawing nature of the chlorine atom enhances the electrophilicity of the aromatic ring, facilitating strong binding interactions with nucleophilic sites on proteins and enzymes.

The 2-methylpyrimidin-4-yl substituent is another key feature that contributes to the biological activity of this compound. Pyrimidine derivatives are widely recognized for their therapeutic potential, particularly in the treatment of inflammatory diseases and infectious disorders. The methyl group at the 2-position introduces steric hindrance, which can fine-tune the binding affinity and selectivity of the molecule. This modification has been shown to improve pharmacological properties such as bioavailability and target engagement.

The synthesis of N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of this compound.

In terms of biological activity, N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide has demonstrated promising results in preclinical studies. Research indicates that this compound exhibits inhibitory effects on several key enzymes and receptors involved in disease pathways. For instance, it has shown potential as an antagonist for certain G protein-coupled receptors (GPCRs), which are implicated in various physiological processes including pain perception, neurotransmission, and cardiovascular function.

The therapeutic potential of this compound is further supported by its ability to modulate inflammatory responses. Chronic inflammation is a hallmark of numerous diseases, including autoimmune disorders and metabolic syndromes. By targeting inflammatory pathways, N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide may offer a novel approach to managing these conditions. Preliminary data suggest that it can inhibit the production of pro-inflammatory cytokines while maintaining immunoregulatory balance.

Ongoing research is focused on optimizing the pharmacological properties of N-(3-chlorophenyl)-3-(2-methylpyrimidin-4-yl)oxypiperidine-1-carboxamide. Efforts are being directed towards improving its solubility, reducing potential side effects, and enhancing its bioavailability. Structural modifications are being explored to fine-tune its interactions with biological targets, aiming to achieve higher efficacy and selectivity.

The development of novel drug candidates like N-(3-chlorophenyl-
)
)-
(
)-carboxamide underscores the importance
of innovative approaches
in medicinal chemistry.
By leveraging
advanced synthetic techniques
and computational
modeling,
researchers
are
able
to
design
and
optimize
compounds
with
high